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Compound of Interest

Compound Name: gamma-Coniceine

Cat. No.: B154535 Get Quote

This document provides essential safety and logistical information for the proper disposal of γ-

coniceine, a toxic piperidine alkaloid. The procedural guidance herein is intended for

researchers, scientists, and drug development professionals familiar with handling hazardous

chemical waste. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Gamma-coniceine is a neurotoxin and the biosynthetic precursor to the highly toxic alkaloid

coniine, famously associated with poison hemlock (Conium maculatum)[1]. Due to its inherent

toxicity, all waste containing γ-coniceine, including pure substance, contaminated solutions,

and rinsates from containers, must be treated as hazardous waste. Disposal should always be

conducted in accordance with local, state, and federal regulations and managed through a

licensed environmental health and safety (EHS) provider.

Key Chemical and Safety Data
The following table summarizes key quantitative data for γ-coniceine, underscoring the

necessity for stringent disposal protocols.
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Property Value Source

Molecular Formula C₈H₁₅N [2]

Molecular Weight 125.215 g/mol [2]

CAS Number 1604-01-9 [2][3]

Boiling Point 171 °C [3]

Density 0.8753 g/cm³ at 15°C [3]

pKa 8.06 ± 0.20 (Predicted) [3]

Experimental Protocols for Disposal
Direct experimental protocols for the chemical neutralization of γ-coniceine in a standard

laboratory setting are not readily available in published literature. Due to its toxicity, attempting

to neutralize γ-coniceine with strong acids or oxidizing agents without a validated protocol is

strongly discouraged, as this could produce hazardous byproducts or create an uncontrolled

reaction.

The standard and required procedure is to dispose of γ-coniceine waste through a certified

hazardous waste management company. The following steps outline the general operational

plan for handling and disposing of γ-coniceine waste.

Step 1: Waste Segregation and Collection

All waste streams containing γ-coniceine must be segregated from non-hazardous waste.

Use a dedicated, properly labeled, and leak-proof container for collecting all γ-coniceine

waste. The container must be compatible with the chemical nature of the waste (e.g., glass

or appropriate plastic).

Label the container clearly as "Hazardous Waste: γ-Coniceine" and include the concentration

and date.

Step 2: Container Management
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Keep the hazardous waste container securely sealed at all times, except when adding

waste.

Store the container in a designated satellite accumulation area that is secure and away from

incompatible materials.

Do not overfill the container; leave adequate headspace to allow for expansion.

Step 3: Decontamination of Labware

All labware (e.g., glassware, spatulas) that has come into contact with γ-coniceine must be

decontaminated.

Triple-rinse the contaminated labware with a suitable organic solvent (e.g., ethanol or

acetone).

Collect the first two rinsates as hazardous waste in the designated γ-coniceine waste

container. The third rinsate may also need to be collected depending on local regulations.

Step 4: Disposal of Empty Containers

Empty containers of γ-coniceine must also be treated as hazardous waste.

Triple-rinse the empty container with a suitable solvent.

Collect all rinsates in the designated hazardous waste container.

Deface the original label on the container and manage it as hazardous waste unless your

institution's EHS office provides alternative instructions.

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Provide them with a complete and accurate description of the waste, including the name of

the chemical, concentration, and quantity.
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Follow all instructions provided by the EHS or waste management professionals for

packaging and transportation.

Logical Workflow for γ-Coniceine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of γ-coniceine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of γ-coniceine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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